8-methyl-N-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide

• IUPAC Name: 8-methyl-N-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide
• InChI: InChI=1S/C15H21N3O2/c1-17-9-7-15(8-10-17)18(11-12-20-15)14(19)16-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3,(H,16,19)
• InChI Key: KDCLDDYCMBKEDW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(CCO2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

8-methyl-N-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide is a chemical compound with the molecular formula C15H21N3O2. It has a molecular weight of 275.35.

Molecular Structure Analysis

The molecular structure of 8-methyl-N-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide is represented by the SMILES notation O=C(N1CCOC12CCN©CC2)NC3=CC=CC=C3. This notation provides a way to represent the structure using ASCII strings.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methodology : A streamlined and cost-effective three-step synthesis has been developed for compounds similar to the requested molecule, offering a straightforward pathway for synthesizing N-1 monosubstituted spiro carbocyclic imidazolidine-2,4-diones, a class of compounds with notable pharmacological interest (Pardali et al., 2021).

• Supramolecular Structures : Studies have shown that the substituents on the cyclohexane ring of similar compounds play a significant role in forming supramolecular arrangements, with different types of structures forming based on the interactions between hydantoin rings (Graus et al., 2010).

• NMR Characterization : The relative configuration of diazaspiro[4.5]decanes, closely related to the target compound, has been effectively characterized by advanced NMR techniques, providing insights into their stereochemistry and structural preferences (Guerrero-Alvarez et al., 2004).

• Crystallographic Insights : Crystallographic analysis of similar compounds has provided valuable insights into their structural characteristics, such as the conformation of the rings and the impact of substituents on the molecular arrangement, which can be crucial for understanding their potential applications (Rohlíček et al., 2010).

• Structural and Conformational Studies : Detailed structural and conformational studies, along with improvements in synthesis procedures for related compounds, provide a foundation for understanding the chemical behavior and potential applications of similar spiro compounds (Grassi et al., 2002).